Cas no 34801-95-1 ((1,5-Cyclooctadiene)(hexafluoroacetylacetonato)iridium(I))

• Product Name: (1,5-Cyclooctadiene)(hexafluoroacetylacetonato)iridium(I)
• CAS No: 34801-95-1
• MF: C₁₃H₁₃F₆IrO₂
• MW: 507.448540449142
• MDL: MFCD07782019
• CID: 295090
• PubChem ID: 329760938
• Update Time: 2024-10-29

(1,5-Cyclooctadiene)(hexafluoroacetylacetonato)iridium(I) Chemical and Physical Properties

Names and Identifiers

• Iridium, [(1,2,5,6-h)-1,5-cyclooctadiene](1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')- (9CI)
• (1,5-Cyclooctadiene)(hexafluoroacetylacetonato)iridium(I)
• 1,5-Cyclooctadiene(hexafluoroacetylacetonato)iridium(I)
• Iridium, [(1,2,5,6-h)-1,5-cyclooctadiene](1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')- (...
• (1,5-CYCLOOCTADIENE)(HEXAFLUOROACETYLAC&amp
• amp
• (1,5-CYCLOOCTADIENE)(HEXAFLUOROACETYLAC&
• 1,5-Cyclooctadiene(hexafluoroacetylacetonato)iridium(I),98%
• 1,5-CYCLOOCTADIENE(HEXAFLUOROACETYLACETONATO)IRIDIUM (I)
• acetonato)iridium(I)
• MFCD07782019
• (1Z,5Z)-cycloocta-1,5-diene;(Z)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one;iridium
• 34801-95-1

• MDL： MFCD07782019
• Inchi： 1S/C8H12.C5H2F6O2.Ir/c1-2-4-6-8-7-5-3-1;6-4(7,8)2(12)1-3(13)5(9,10)11;/h1-2,7-8H,3-6H2;1,12H;/q;;+1/p-1/b2-1-,8-7-;2-1-;
• InChI Key： OKTLBVPUXQRXFV-OJKFPHAYSA-M
• SMILES： C(/O[Ir])(\C(F)(F)F)=C/C(=O)C(F)(F)F.C1CCC=CCCC=1 |c:16,20|

Computed Properties

• Exact Mass: 508.04500
• Monoisotopic Mass: 509.05272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 101-110 °C
• PSA: 26.30000
• LogP: 4.71770
• Solubility: Not available

(1,5-Cyclooctadiene)(hexafluoroacetylacetonato)iridium(I) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C
• TSCA：No

Related Categories

• Other Chemical Reagents
• Catalysts and Inorganic Chemicals Inorganic Compounds